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Compound of Interest

Compound Name: Ethyl 3-ethoxy-4-hydroxybenzoate
CAS No.: 174674-93-2

Cat. No.: B067049

Get Quote

Technical Guide: Ethyl 3-ethoxy-4-

hydroxybenzoate

Characterization, Synthesis, and Pharmaceutical
Relevance

Executive Summary

Ethyl 3-ethoxy-4-hydroxybenzoate (CAS: 174674-93-2) is an ethyl ester derivative of 3-
ethoxy-4-hydroxybenzoic acid.[1][2][3][4][5] While structurally analogous to "Ethyl Vanillate"

(the methoxy variant), the substitution of the methoxy group with an ethoxy group significantly
alters its physicochemical properties and biological interaction profile.

In drug development, this compound is monitored as Erlotinib Impurity 78, a critical process-
related impurity that must be controlled during the synthesis of the tyrosine kinase inhibitor
Erlotinib. Beyond its role as an impurity standard, it has demonstrated specific antimicrobial
activity, distinguishing it from other benzoate esters.
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Physicochemical Data Profile

The following data consolidates experimental values and chemically predicted properties. The
melting point is a critical critical quality attribute (CQA) for identifying this impurity in solid-state

mixtures.
Property Data Notes
Ethyl 3-ethoxy-4-
IUPAC Name
hydroxybenzoate
Often cited as Erlotinib
CAS Number 174674-93-2 )
Impurity 78
Molecular Formula C11H1404
Molecular Weight 210.23 g/mol
_ _ Distinct from Ethyl Vanillate (44
Melting Point 77-78°C 3
C) [1]
) ) ) Colorless to pale yellow
Physical State Crystalline Solid

needles

B Soluble in Ethanol, DMSO, )
Solubility Poorly soluble in water
Ethyl Acetate

3-ethoxy-4-hydroxybenzoic
acid [2]

Precursor Acid MP 163 - 165 °C
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Technical Note on Melting Point: The melting point of 77-78 °C is notably higher than its
methoxy homolog, Ethyl Vanillate (MP ~44 °C). This shift is attributed to the increased
lipophilicity and altered crystal packing efficiency introduced by the ethoxy chain. Coincidentally,
this range overlaps with the melting point of the aldehyde precursor, Ethyl Vanillin (77—-78 °C),

necessitating rigorous characterization via NMR or IR to distinguish the ester from the aldehyde.

Synthesis & Experimental Protocols
Retrosynthetic Analysis

The most robust synthetic route avoids the non-selective alkylation of 3,4-dihydroxybenzoic
acid. Instead, it proceeds via the oxidation of Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde),
which is commercially available and structurally defined.

Step-by-Step Synthesis Protocol

Phase 1: Oxidation of Ethyl Vanillin This step converts the aldehyde to the carboxylic acid
without affecting the ethoxy ether linkage.

» Reagents: Dissolve 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in a 1:1 mixture of
Ethanol/Water.

o Oxidant: Add Silver Oxide (Agz20) (1.1 eq) or use a mild Permanganate (KMnOa4) oxidation
protocol at controlled pH (alkaline) to prevent ester hydrolysis if starting from an ester
precursor, though here we form the acid first.

e Reaction: Reflux at 60 °C for 4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

o Workup: Filter off metal oxides. Acidify filtrate with 1N HCI to pH 2. Precipitate the 3-ethoxy-
4-hydroxybenzoic acid.

 Purification: Recrystallize from water/ethanol. Yields white crystals (MP: 163-165 °C).
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Phase 2: Fischer Esterification This step forms the final ethyl ester.

Reagents: Suspend the purified acid (1.0 eq) in absolute Ethanol (excess, acts as solvent).
o Catalyst: Add catalytic Sulfuric Acid (H2S0Oa) or Thionyl Chloride (SOCI2) dropwise at 0 °C.
o Reflux: Heat to reflux (78 °C) for 6—8 hours.

e Quench: Cool to room temperature. Neutralize with saturated NaHCOs solution.

o Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with Brine.

e |solation: Dry over anhydrous Na=S0Oa4 and concentrate in vacuo.

o Crystallization: Recrystallize from minimal hot ethanol or petroleum ether to yield Ethyl 3-
ethoxy-4-hydroxybenzoate (MP: 77-78 °C).

Ethyl Vanillin Oxidation 3-ethoxy-4-hydroxybenzoic acid Esterification Ethyl 3-ethoxy-4-hydroxybenzoate
(Aldehyde) (Ag20 or KMnO4) (MP: 164°C) (EtOH, H+) (MP: 77-78°C)

Click to download full resolution via product page

Figure 1: Synthetic pathway from Ethyl Vanillin to the target ester via an acid intermediate.[3][4]

[6]

Characterization & Validation Logic

To validate the identity of the synthesized compound and distinguish it from potential impurities
(like the starting aldehyde), use the following spectroscopic markers.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (CDCIs, 400 MHz):

o 9 1.3-1.4 ppm: Two overlapping triplets (methyl groups of the ethyl ester and the ethoxy
ether).
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[e]

0 4.1-4.4 ppm: Two quartets (methylene groups of the ethyl ester and ethoxy ether).

o

0 6.0-6.5 ppm: Broad singlet (Phenolic -OH). Note: Absence of this peak suggests
unwanted alkylation of the phenol.

o

0 6.9-7.6 ppm: Aromatic protons (ABX system).

[¢]

Absence of d 9.8 ppm: Confirms no residual aldehyde (Ethyl Vanillin).

Mass Spectrometry (LC-MS)[7]

« lonization: ESI (Positive/Negative).
e Molecular lon: [M+H]* = 211.23 Da; [M-H]~ = 209.22 Da.

o Fragmentation: Loss of ethyl group (29 Da) or ethoxy group is common.

Applications in Drug Development
Erlotinib Impurity Profiling

In the synthesis of Erlotinib (Tarceva), 3-ethoxy-4-hydroxybenzoic acid derivatives are often
used as building blocks or appear as degradation products of the quinazoline side chains.

e Impurity 78: Ethyl 3-ethoxy-4-hydroxybenzoate is monitored as "Impurity 78".[7]

 Origin: It typically arises from the esterification of the unreacted acid intermediate during
workups involving ethanol, or via transesterification.

» Control Strategy: Its presence must be quantified using HPLC standards. The distinct melting
point (77—78 °C) allows it to be isolated and identified during thermal analysis of crude
batches.

Antimicrobial Activity

Research into benzoate esters indicates that increasing the alkyl chain length (from methoxy to
ethoxy) can enhance lipophilicity, potentially improving membrane permeability against specific
bacterial strains.
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o Activity: It has been cited as a specific inhibitor of Aerobacter aerogenes in degradation
studies where other esters failed, highlighting a structure-activity relationship (SAR)
dependent on the 3-ethoxy substitution [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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